Cas no 134822-46-1 (Tuberostemonone)

Tuberostemonone structure
Tuberostemonone structure
Product Name:Tuberostemonone
CAS No:134822-46-1
MF:C22H31NO6
MW:405.484647035599
CID:2030301
PubChem ID:6426912
Update Time:2025-04-21

Tuberostemonone Chemical and Physical Properties

Names and Identifiers

    • Tuberostemonone
    • (1S,2R,3S,6S,7R,10S)-2-ethyl-6-methyl-10-((2S,4S)-4-methyl-5-oxooxolan-2-yl)-4-oxa-11-azatricyclo(9.4.1.03,7)hexadecane-5,8,16-trione
    • 4H-7,12-Methanofuro[3,2-e]azacyclododecine-2,4,14(3H)-trione, 13-ethyldecahydro-3-methyl-6-[(2S,4S)-tetrahydro-4-methyl-5-oxo-2-furanyl]-, (3S,3aS,6S,7R,12S,13R,13aS)-
    • 4H-7,12-Methanofuro(3,2-e)azacyclododecine-2,4,14(3H)-trione, 13-ethyldecahydro-3-methyl-6-((2S,4S)-tetrahydro-4-methyl-5-oxo-2-furanyl)-, (3S,3aS,6S,7R,12S,13R,13aS)-
    • 134822-46-1
    • (1S,2R,3S,6S,7R,10S)-2-ethyl-6-methyl-10-[(2S,4S)-4-methyl-5-oxooxolan-2-yl]-4-oxa-11-azatricyclo[9.4.1.03,7]hexadecane-5,8,16-trione
    • Inchi: 1S/C22H31NO6/c1-4-13-14-7-5-6-8-23(20(14)25)15(17-9-11(2)21(26)28-17)10-16(24)18-12(3)22(27)29-19(13)18/h11-15,17-19H,4-10H2,1-3H3
    • InChI Key: CHQGOWAOLJKTQX-UHFFFAOYSA-N
    • SMILES: CCC1C2C(N(CCCC2)C(C2OC(=O)C(C)C2)CC(=O)C2C1OC(C2C)=O)=O

Computed Properties

  • Exact Mass: 405.21513771Da
  • Monoisotopic Mass: 405.21513771Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 2
  • Complexity: 720
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.292
  • Topological Polar Surface Area: 90Ų
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